2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide

• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[4-(pyrrolidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C20H21ClN2O3/c1-14-12-16(21)6-9-18(14)26-13-19(24)22-17-7-4-15(5-8-17)20(25)23-10-2-3-11-23/h4-9,12H,2-3,10-11,13H2,1H3,(H,22,24)
• InChI Key: NBMHVDZDWDAMIQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide, also known as BMS-564929, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of drugs known as selective androgen receptor modulators (SARMs), which are designed to target specific tissues in the body to promote muscle growth and bone density. In

Mechanism of Action

2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide works by selectively binding to androgen receptors in muscle and bone tissue, leading to an increase in protein synthesis and muscle growth. It also promotes bone mineralization and increases bone density. 2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide has a high affinity for androgen receptors in muscle and bone tissue, but a low affinity for androgen receptors in other tissues such as the prostate gland.
Biochemical and Physiological Effects:
2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase muscle mass and bone density, as well as improve physical performance. It has also been shown to have anti-androgenic effects in the prostate gland, making it a potential treatment for prostate cancer.

Advantages and Limitations for Lab Experiments

2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide has several advantages for lab experiments. It is highly selective for androgen receptors in muscle and bone tissue, making it a useful tool for studying the effects of androgen receptor activation in these tissues. However, it also has limitations, as it has not yet been approved for human use and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on 2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide. One area of interest is its potential use in the treatment of muscle wasting and bone loss in conditions such as sarcopenia and osteoporosis. Another area of interest is its potential use in the treatment of prostate cancer, as it has been shown to have anti-androgenic effects in the prostate gland. Further research is needed to fully understand the long-term effects and safety of 2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide, as well as its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide involves a series of reactions starting with 4-chloro-2-methylphenol and 4-(1-pyrrolidinylcarbonyl)phenylboronic acid. The reaction is catalyzed by palladium on carbon and takes place in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with N-(2-bromoethyl)acetamide to yield 2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in the treatment of muscle wasting and bone loss. It has been shown to selectively target androgen receptors in muscle and bone tissue, leading to increased muscle mass and bone density. 2-(4-chloro-2-methylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide has also been studied for its potential use in the treatment of prostate cancer, as it has been shown to have anti-androgenic properties.